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Compound of Interest

Compound Name: 2-Amino-3,4,6-trichlorophenol
CAS No.: 6358-15-2
Cat. No.: B1265891
Get Quote
. J

Executive Summary

2-Amino-3,4,6-trichlorophenol (CAS: 6358-15-2) is a halogenated aminophenol derivative
posing significant acute toxicity and environmental persistence risks.[1][2][3][4][5] Unlike simple
solvents, this compound carries the dual hazard profile of a chlorinated phenol (potential dioxin
precursor upon improper combustion) and an aromatic amine (skin sensitization and toxicity).

[1](21[4]

Immediate Core Directive: Do NOT dispose of this compound down the drain or in regular
trash. It requires high-temperature incineration via a licensed hazardous waste facility.[1][2][3]
[4][5] Treat as RCRA Hazardous Waste, specifically segregating it from strong oxidizers and
acids.[1][2][4][5]

Chemical Profile & Hazard Identification

Understanding the molecular behavior of this compound is critical for safety.[1][2][4][5] The
presence of three chlorine atoms on the phenolic ring increases its lipophilicity (skin absorption
potential) and environmental persistence.[1][2][4][5]
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Property

Data

Operational Implication

Chemical Structure

Polychlorinated Aminophenol

High toxicity; potential for
formation of toxic byproducts
(e.g., chloro-dibenzo-p-dioxins)
if heated improperly.[1][2][3][4]
[5]

Physical State

Solid (Crystalline)

Dust inhalation risk; requires
HEPA-filtered ventilation or
fume hood.[2][3][5]

Weakly acidic.[1][2][3][5]

Acidity (pKa) ~6-7 (Phenolic OH) Incompatible with strong bases

and oxidizers.[1][2][4][5]

) ) Bioaccumulative in agquatic
- Low in water; Soluble in ,
Solubility ] systems.[3][4][5] Marine
organic solvents

Pollutant.

Acute Toxicity (Oral/Dermal),
Signal Word DANGER Skin/Eye Irritant, Aquatic

Hazard.[1][2][3][4][5]

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may provide insufficient protection against prolonged contact with

chlorinated phenols due to permeation.[1][2][4][5]
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Protection Zone

Required Equipment

Rationale

Hand Protection

Double-gloving required.Inner:
Nitrile (4 mil)Outer: Neoprene

or Viton (if available)

Chlorinated aromatics can
permeate standard nitrile over
time.[1][2][3][4][5] Double layer
provides breakthrough
indication.[1][2][4][5]

Respiratory

Fume Hood (Face Velocity >
100 fpm)

Prevents inhalation of
dust/vapors.[2][3][4][5] If
weighing outside a hood, use
N95 or P100 respirator.[1][2][4]

[5]

Safety glasses are insufficient

due to the risk of corneal

Eye/Face Chemical Splash Goggles )
damage from phenolic
compounds.[2][3][4][5]
Prevents contamination of
Bod Lab Coat (Buttoned) + personal clothing; phenols are
ody

Chemical Apron

rapidly absorbed through skin.
[21[3]141[5]

Disposal & Waste Management Protocol

This protocol ensures compliance with EPA (RCRA) and DOT regulations.[1][2][4] While 2-
Amino-3,4,6-trichlorophenol may not always be explicitly listed with its own "U" or "P" code

depending on the specific synthesis path, it defaults to a Characteristic Hazardous Waste

(Toxicity) or must be managed as a Halogenated Organic.[1][2][3][4][5]

Waste Segregation Logic

CRITICAL: Never mix this waste with:

o Oxidizers: Risk of exothermic reaction or fire.[1][2][4][5]

e Acids: Potential to alter solubility or generate fumes.[1][2][4][5]
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» Non-Halogenated Solvents: Mixing increases the disposal cost of the entire container to the
"Halogenated" price tier.[1][2][4][5]

Step-by-Step Disposal Workflow

Step 1: Collection & Packaging
» Solids: Collect in a wide-mouth high-density polyethylene (HDPE) jar.

e Solutions: Collect in a dedicated "Halogenated Solvent" carboy (e.g., if dissolved in DCM or
Methanol).[1][2][4][5]

e Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.[1][2][4][5]

Step 2: Labeling Requirements Ensure the label explicitly states:

HAZARDOUS WASTE
e Chemical Name: 2-Amino-3,4,6-trichlorophenol
e Hazards: Toxic, Irritant, Environmental Hazard

e Constituents: >95% 2-Amino-3,4,6-trichlorophenol (or % in solution)[1][2][3][4][5]

Step 3: Storage Store in a Satellite Accumulation Area (SAA) inside secondary containment.[1]
[2][4] Keep the container closed at all times except when adding waste.[1][2][4][5]

Step 4: Final Disposal Transfer to EHS/Waste Vendor for High-Temperature Incineration.[1][2]
[4][5] This is the only approved method to destroy the chlorinated ring structure safely.[1][2][4]

[5]

Decision Logic Diagram (DOT & RCRA)
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Waste Generation:
2-Amino-3,4,6-trichlorophenol

Physical State?

Solid Waste Liquid Solution

Container: Wide-mouth HDPE Jar Container: Halogenated Waste Carboy

Labeling:
"Toxic, Halogenated Organic'

DOT Classification:
UN 2020 (Chlorophenols, solid)
OR UN 2811 (Toxic solid, organic)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Waste classification and packaging decision tree ensuring regulatory compliance.[1]

[2113][41[5]

Emergency Response: Spill Protocol

Scenario: A 5g bottle of solid 2-Amino-3,4,6-trichlorophenol shatters on the floor.
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o Evacuate & Alert: Clear the immediate area. Alert nearby personnel.

e PPE Up: Don nitrile + neoprene gloves, goggles, and a lab coat.[1][2][4][5] Wear a dust mask
(N95) if powder is visible in the air.[1][2][4]

o Containment: Cover the spill with a damp paper towel to prevent dust generation.[1][2][4][5]
Do not dry sweep.[1][2][4][5][6]

e Cleanup:
o Scoop up the material using a plastic scoop or dustpan.[1][2][4][5]
o Wipe the area 3 times with soap and water.[1][2][4][5]
o Place all cleanup materials (towels, gloves, scoop) into a heavy-duty plastic bag.[1][2][4][5]

o Disposal: Label the bag as "Hazardous Waste: Debris contaminated with Chlorinated
Phenols" and process as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. dam.assets.ohio.gov [dam.assets.ohio.gov]

2. wku.edu [wku.edu]

3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

4. cpachem.com [cpachem.com]

5. Waste Code [rcrainfo.epa.gov]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Operational Safety & Disposal Protocol: 2-Amino-3,4,6-
trichlorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265891/docs#operational-safety-disposal-protocol-
2-amino-3-4-6-trichlorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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